3-bromo-N'-(2-cyanoethyl)benzohydrazide

• IUPAC Name: 3-bromo-N'-(2-cyanoethyl)benzohydrazide
• InChI: InChI=1S/C10H10BrN3O/c11-9-4-1-3-8(7-9)10(15)14-13-6-2-5-12/h1,3-4,7,13H,2,6H2,(H,14,15)
• InChI Key: JFCQJPCRPCSCCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NNCCC#N
• Molecular Formula: C10H10BrN3O
• Molecular Weight: 268.11 g/mol

Description

3-Bromo-N'-(2-cyanoethyl)benzohydrazide (3-Br-CEBH) is a brominated benzohydrazide derivative that has been used for a variety of scientific research applications. It is a versatile reagent that can be used in various reactions, including nucleophilic substitution, acylation, and alkylation. 3-Br-CEBH has been studied extensively in the field of medicinal chemistry and pharmaceutical research, as it has a wide range of potential applications.

Mechanism of Action

The mechanism of action of 3-bromo-N'-(2-cyanoethyl)benzohydrazide is not fully understood. However, it is known that the bromine atom of the molecule is able to form a covalent bond with the nitrogen atom of the benzohydrazide, resulting in a new carbon-nitrogen bond. This reaction is thought to be responsible for the reactivity of the molecule and its ability to act as a reagent in various reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied extensively. However, it is known that the molecule is not toxic and is not known to cause any adverse effects in humans. In addition, it is not known to interact with any other molecules or drugs, making it a safe reagent for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantages of using 3-bromo-N'-(2-cyanoethyl)benzohydrazide in laboratory experiments are its versatility and its low toxicity. It is a very useful reagent that can be used in a variety of reactions and is not known to cause any adverse effects. However, it is important to note that the reaction conditions must be carefully controlled in order to ensure that the desired product is obtained.

Future Directions

The potential future applications of 3-bromo-N'-(2-cyanoethyl)benzohydrazide are numerous. It could be used to synthesize a variety of drug compounds, such as anti-cancer agents, anti-inflammatory agents, and benzodiazepines. In addition, it could be used to synthesize other compounds, such as dyes, surfactants, and polymers. Furthermore, further research could be conducted to better understand the mechanism of action of this compound and to explore its potential therapeutic applications.

Synthesis Methods

3-bromo-N'-(2-cyanoethyl)benzohydrazide can be synthesized from a variety of starting materials, including benzohydrazide, 2-cyanoethyl bromide, and bromine. The reaction is typically carried out in aqueous solution, and the bromination of the benzohydrazide is usually achieved using a catalytic amount of sodium bromide. The resulting product is a white solid that is soluble in organic solvents.

Scientific Research Applications

3-bromo-N'-(2-cyanoethyl)benzohydrazide has been used in a variety of scientific research applications, including medicinal chemistry and pharmaceutical research. It has been used as a reagent in the synthesis of various drug compounds, such as benzodiazepines, anti-cancer agents, and anti-inflammatory agents. In addition, this compound has also been used to synthesize a variety of other compounds, such as dyes, surfactants, and polymers.